Cas no 1261502-49-1 (2-Methoxy-3-(3-(trifluoromethoxy)phenyl)pyridine-4-acetonitrile)

• Product Name: 2-Methoxy-3-(3-(trifluoromethoxy)phenyl)pyridine-4-acetonitrile
• CAS No: 1261502-49-1
• MF: C₁₅H₁₁F₃N₂O₂
• MW: 308.255254030228
• CID: 4913098
• Update Time: 2025-10-29

2-Methoxy-3-(3-(trifluoromethoxy)phenyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-3-(3-(trifluoromethoxy)phenyl)pyridine-4-acetonitrile

• Inchi： 1S/C15H11F3N2O2/c1-21-14-13(10(5-7-19)6-8-20-14)11-3-2-4-12(9-11)22-15(16,17)18/h2-4,6,8-9H,5H2,1H3
• InChI Key： XSUWFMGVLSDZTE-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1C(=NC=CC=1CC#N)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 407
• XLogP3: 3.6
• Topological Polar Surface Area: 55.1

Additional information on 2-Methoxy-3-(3-(trifluoromethoxy)phenyl)pyridine-4-acetonitrile

Introduction to 2-Methoxy-3-(3-(trifluoromethoxy)phenyl)pyridine-4-acetonitrile (CAS No. 1261502-49-1)

2-Methoxy-3-(3-(trifluoromethoxy)phenyl)pyridine-4-acetonitrile, identified by its CAS number 1261502-49-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple functional groups, including methoxy, trifluoromethoxy, and acetonitrile substituents, endows this molecule with unique chemical properties and potential biological activities that make it a subject of intense research interest.

The structural framework of 2-Methoxy-3-(3-(trifluoromethoxy)phenyl)pyridine-4-acetonitrile incorporates a pyridine core substituted at the 2-position with a methoxy group, at the 3-position with a phenyl ring further functionalized at the 3-position by a trifluoromethoxy group, and at the 4-position with an acetonitrile moiety. This specific arrangement of substituents contributes to the compound's distinct electronic and steric properties, which are critical in determining its interaction with biological targets. The electron-withdrawing nature of the trifluoromethoxy group and the electron-donating effect of the methoxy group create a balance that can modulate the compound's reactivity and binding affinity.

In recent years, there has been growing interest in developing novel heterocyclic compounds for their potential applications in drug discovery. Pyridine derivatives have been extensively studied due to their wide range of biological activities, including antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The compound 2-Methoxy-3-(3-(trifluoromethoxy)phenyl)pyridine-4-acetonitrile represents an advanced scaffold that combines multiple pharmacophoric elements, making it a promising candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is implicated in various diseases, particularly cancer. The structural features of 2-Methoxy-3-(3-(trifluoromethoxy)phenyl)pyridine-4-acetonitrile suggest that it may interact with specific kinase domains, potentially inhibiting their activity and thereby mitigating disease progression. Preliminary computational studies have indicated that this compound exhibits favorable binding affinities to certain kinase targets, making it an attractive lead for further development.

Furthermore, the presence of fluorine atoms in the trifluoromethoxy group is particularly noteworthy. Fluorinated aromatic compounds are known for their enhanced metabolic stability and improved bioavailability, which are critical factors in drug design. The electron-withdrawing effect of fluorine also increases the lipophilicity of the molecule, facilitating its penetration across biological membranes. These properties make 2-Methoxy-3-(3-(trifluoromethoxy)phenyl)pyridine-4-acetonitrile an excellent candidate for further optimization as a drug candidate.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex heterocyclic compounds like 2-Methoxy-3-(3-(trifluoromethoxy)phenyl)pyridine-4-acetonitrile. Modern synthetic methodologies have allowed researchers to explore diverse structural motifs and optimize reaction conditions for higher yields and purity. These advancements have not only facilitated the synthesis of this compound but also opened up new avenues for exploring related analogs with enhanced biological activity.

The potential applications of 2-Methoxy-3-(3-(trifluoromethoxy)phenyl)pyridine-4-acetonitrile extend beyond kinase inhibition. Its unique structural features may also make it useful as an intermediate in the synthesis of more complex molecules with novel biological activities. For instance, its pyridine core can serve as a versatile scaffold for further derivatization, allowing chemists to explore new chemical space and discover innovative therapeutic agents.

In conclusion,2-Methoxy-3-(3-(trifluoromethoxy)phenyl)pyridine-4-acetonitrile (CAS No. 1261502-49-1) is a structurally complex and functionally intriguing compound with significant potential in pharmaceutical research. Its combination of pharmacophoric elements suggests multiple biological activities, particularly as a kinase inhibitor. The presence of fluorinated substituents enhances its metabolic stability and bioavailability, making it an attractive candidate for further development. As synthetic chemistry continues to evolve, new opportunities will emerge to explore this compound's full potential in drug discovery and development.